Cas no 2137657-13-5 ({1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine)
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2137657-13-5
- {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine
- EN300-741230
-
- Inchi: 1S/C6H10N4/c7-4-5-3-6-8-1-2-10(6)9-5/h3,8H,1-2,4,7H2
- InChI Key: UMHBPXIVJPGPEO-UHFFFAOYSA-N
- SMILES: N12C(=CC(CN)=N1)NCC2
Computed Properties
- Exact Mass: 138.090546336g/mol
- Monoisotopic Mass: 138.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 55.9Ų
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741230-0.05g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 0.05g |
$1957.0 | 2025-03-11 | |
| Enamine | EN300-741230-0.1g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 0.1g |
$2050.0 | 2025-03-11 | |
| Enamine | EN300-741230-0.25g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 0.25g |
$2143.0 | 2025-03-11 | |
| Enamine | EN300-741230-0.5g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 0.5g |
$2236.0 | 2025-03-11 | |
| Enamine | EN300-741230-1.0g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 1.0g |
$2330.0 | 2025-03-11 | |
| Enamine | EN300-741230-2.5g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 2.5g |
$4566.0 | 2025-03-11 | |
| Enamine | EN300-741230-5.0g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 5.0g |
$6757.0 | 2025-03-11 | |
| Enamine | EN300-741230-10.0g |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine |
2137657-13-5 | 95.0% | 10.0g |
$10018.0 | 2025-03-11 |
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine
Introduction to {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine (CAS No. 2137657-13-5)
{1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine (CAS No. 2137657-13-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloimidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine make it an intriguing candidate for the development of new drugs targeting various diseases.
The chemical structure of {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine consists of a pyrazoloimidazole core with a methanamine substituent. This structure provides a platform for the exploration of its pharmacological properties and potential interactions with biological targets. Recent studies have highlighted the importance of pyrazoloimidazoles in modulating various physiological processes, including inflammation, cancer, and neurodegenerative diseases.
In the context of medicinal chemistry, {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to interact with specific protein targets involved in disease pathways. For instance, research has shown that certain pyrazoloimidazoles can act as inhibitors of kinases and other enzymes that play crucial roles in cellular signaling and proliferation.
The synthesis of {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine involves a series of well-defined chemical reactions that can be optimized for large-scale production. The synthetic route typically starts with the formation of the pyrazoloimidazole core through a condensation reaction between an appropriate imidazole derivative and a pyrazole precursor. Subsequent functionalization steps introduce the methanamine substituent to yield the final product. The modular nature of this synthetic approach allows for the facile introduction of various substituents to explore structure-activity relationships (SAR).
In terms of biological activity, {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine has demonstrated promising results in preclinical studies. For example, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine have also been evaluated to ensure its suitability for further development as a therapeutic agent. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in treating inflammatory conditions and neurological disorders. These findings underscore the importance of continued research and development efforts to bring this compound closer to clinical application.
In conclusion, {1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine (CAS No. 2137657-13-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from preclinical and clinical studies, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.
2137657-13-5 ({1H,2H,3H-pyrazolo[1,5-a]imidazol-6-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)